Cas no 1181458-32-1 (2,4-dichloro-1-phenyl-1H-imidazole-5-carbaldehyde)

• Product Name: 2,4-dichloro-1-phenyl-1H-imidazole-5-carbaldehyde
• CAS No: 1181458-32-1
• MF: C₁₀H₆Cl₂N₂O
• MW: 241.073440074921
• CID: 4575613
• Update Time: 2025-05-21

2,4-dichloro-1-phenyl-1H-imidazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-1-phenyl-1H-imidazole-5-carbaldehyde

• Inchi： 1S/C10H6Cl2N2O/c11-9-8(6-15)14(10(12)13-9)7-4-2-1-3-5-7/h1-6H
• InChI Key： PQDZCIGLVYKTPP-UHFFFAOYSA-N
• SMILES： C1(Cl)N(C2=CC=CC=C2)C(C=O)=C(Cl)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2,4-dichloro-1-phenyl-1H-imidazole-5-carbaldehyde

Comprehensive Overview of 2,4-Dichloro-1-phenyl-1H-imidazole-5-carbaldehyde (CAS No. 1181458-32-1)

2,4-Dichloro-1-phenyl-1H-imidazole-5-carbaldehyde (CAS No. 1181458-32-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This imidazole derivative features a phenyl group and a carbaldehyde moiety, making it a versatile intermediate for synthesizing biologically active molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of antifungal agents and enzyme inhibitors, aligning with the growing demand for novel therapeutic solutions.

The compound’s molecular formula and structural features contribute to its reactivity, enabling applications in cross-coupling reactions and heterocyclic chemistry. Recent studies highlight its role in constructing imidazole-based scaffolds, which are pivotal in designing kinase inhibitors and antimicrobial compounds. As the pharmaceutical industry shifts toward targeted therapies, 2,4-dichloro-1-phenyl-1H-imidazole-5-carbaldehyde offers a promising building block for high-value intermediates.

From a synthetic perspective, this compound is often utilized in multistep organic transformations, including nucleophilic substitutions and condensation reactions. Its chlorinated imidazole core enhances electrophilic character, facilitating modifications at the 5-carbaldehyde position. Such properties are critical for researchers working on structure-activity relationship (SAR) studies, a trending topic in medicinal chemistry forums and publications.

Environmental and green chemistry considerations are also driving interest in optimizing the synthesis of 2,4-dichloro-1-phenyl-1H-imidazole-5-carbaldehyde. Innovations like catalytic methods and solvent-free conditions are being explored to reduce waste and improve yield, addressing the industry’s focus on sustainable practices. These advancements align with global initiatives such as the UN Sustainable Development Goals (SDGs), particularly in responsible consumption and production.

Analytical characterization of this compound typically involves high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These techniques ensure purity and confirm structural integrity, which are essential for quality control in industrial applications. The compound’s spectral data and crystallographic properties are frequently documented in peer-reviewed journals, reinforcing its credibility in academic research.

In the context of intellectual property, 2,4-dichloro-1-phenyl-1H-imidazole-5-carbaldehyde has been cited in patents related to anticancer drug candidates and crop protection agents. Its inclusion in patent filings underscores its commercial viability and potential for licensing opportunities. Companies specializing in fine chemicals and custom synthesis often list this compound in their catalogs, catering to the demand for tailor-made intermediates.

For researchers seeking practical protocols, handling 2,4-dichloro-1-phenyl-1H-imidazole-5-carbaldehyde requires standard laboratory safety measures, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under typical conditions, adherence to Good Laboratory Practices (GLP) ensures safe and reproducible results. This aligns with the broader scientific community’s emphasis on lab safety awareness and risk mitigation.

In summary, 2,4-dichloro-1-phenyl-1H-imidazole-5-carbaldehyde (CAS No. 1181458-32-1) represents a critical tool in modern organic synthesis and drug development. Its multifaceted applications, from pharmaceutical intermediates to agrochemical research, position it as a compound of enduring relevance. As scientific inquiries into imidazole chemistry and sustainable synthesis continue to evolve, this compound will likely remain at the forefront of innovation.